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Compound of Interest

Compound Name: Perfluorohexadecane

CAS No.: 355-49-7

Cat. No.: B049014 Get Quote

Executive Summary & Core Directive
Perfluorohexadecane (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632=""

class="inline ng-star-inserted">

) is a long-chain perfluorocarbon (PFC) belonging to the per- and polyfluoroalkyl substances
(PFAS) family.[1] While chemically inert and non-flammable, it is environmentally persistent.
Standard drain disposal is strictly prohibited.

The only acceptable disposal method is high-temperature incineration at a licensed facility

capable of managing fluorinated compounds. This guide outlines the specific segregation,

collection, and disposal protocols required to ensure regulatory compliance (EPA/RCRA) and

environmental stewardship.[1]

Chemical Identity & Physical Properties
Understanding the physical state of Perfluorohexadecane is critical for selecting the correct

waste stream. Unlike shorter-chain PFCs (like perfluorohexane), the ngcontent-ng-

c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

chain length renders this compound a solid at room temperature.[1]
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Property Value Operational Implication

Chemical Name Perfluorohexadecane Use on all waste labels.[2]

CAS Number 355-49-7
Unique identifier for waste

manifests.[2]

Physical State Waxy Solid / Powder
Dispose of in Solid Waste

containers.[2]

Melting Point 125–126 °C

Requires heating to melt; do

not pour down drains even if

molten.[2]

Density ~1.73 g/mL

Heavier than water; will sink

and accumulate in traps if

mishandled.[2]

Solubility Insoluble in water/acetone

Standard washing is

ineffective; requires

mechanical removal or

fluorinated solvents.[2]

Safety & Hazard Identification
Although Perfluorohexadecane is generally biologically inert, it is classified as a skin, eye, and

respiratory irritant. The primary risk is environmental persistence rather than acute toxicity.

PPE Requirements: Nitrile gloves, safety goggles, and lab coat.[1]

Inhalation Risk: If handling in powder form, use a fume hood or N95 respirator to prevent

inhalation of particulates.[1]

Thermal Hazard: Avoid heating above 200°C without adequate ventilation, as thermal

decomposition can release toxic gases (e.g., HF, PFIB).

Waste Classification & Segregation Strategy
Effective disposal starts with proper segregation. You must separate Perfluorohexadecane
waste from standard organic solvents to ensure it reaches the correct incinerator.
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Decision Logic for Waste Segregation

Waste Generation

Physical State?

Solid Waste
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Collect
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Fluorinated/Chlorinated
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Container C:
Non-Halogenated Waste

(DO NOT USE)
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(Avoid Mixing)

If mixed, re-classify as Halogenated
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Figure 1: Decision tree for segregating Perfluorohexadecane waste streams.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Primary Stream)
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Applicable for: Pure chemical, contaminated weighing boats, paper towels, gloves.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar.[2] Glass is

acceptable but plastic is preferred to reduce breakage risk.

Collection: Transfer all solid residues directly into the container.

Labeling:

Chemical Name: Perfluorohexadecane.[3][4]

Hazard Class: Irritant, Environmental Hazard (PFAS).

Constituents: 100% Perfluorohexadecane.

Storage: Keep container tightly closed in a cool, dry area until pickup.

Protocol B: Glassware Cleaning & Rinsate Management
Since Perfluorohexadecane is insoluble in water and acetone, standard washing will fail.[1]

Mechanical Removal: While wearing gloves, wipe the visible solid residue from the

glassware using a dry Kimwipe. Dispose of the Kimwipe in the Solid Waste container.

Fluorinated Rinse (Optional but Recommended): If available, rinse the glassware with a

small amount of a lighter fluorinated solvent (e.g., Perfluorohexane or a fluorinated cleaning

fluid).

Disposal: Collect this rinsate in a Halogenated Solvent waste carboy.

Final Wash: Once the bulk material is removed, wash glassware with hot water and Alconox

detergent, followed by an acetone rinse.[1] This final rinse can go into standard solvent

waste only if visible residue was previously removed.

Protocol C: Spill Response
Isolate: Isolate the area. Since it is a solid, the spill will not spread rapidly.[1]

Sweep: Use a dustpan and brush to sweep up the solid/powder. Avoid creating dust.[4]
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Wipe: Wipe the surface with a solvent-dampened towel (acetone or alcohol) to pick up fine

films.[2]

Dispose: Place all sweepings and wipes into the Solid Hazardous Waste container.

Destruction Methodology
The ultimate fate of this waste stream is critical.[5] You must ensure your waste management

contractor utilizes High-Temperature Incineration.[2]

Requirement: Incineration at temperatures

with a residence time

seconds.

Reasoning: The Carbon-Fluorine (C-F) bond is the strongest in organic chemistry

(ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

).[1] Standard municipal incineration (ngcontent-ng-c2307461527="" _nghost-ng-
c2764567632="" class="inline ng-star-inserted">

) may fail to fully mineralize the compound, potentially releasing shorter-chain PFAS into the
atmosphere.[1]

Verification: Request confirmation from your EHS department that "Halogenated/PFAS

Waste" streams are routed to facilities equipped with flue gas scrubbing (to capture

Hydrogen Fluoride) and high-temperature kilns.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

